Cas no 1261961-18-5 (3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid)

• Product Name: 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid
• CAS No: 1261961-18-5
• MF: C₁₇H₁₈ClNO₄S
• MW: 367.84712266922
• MDL: MFCD18323222
• CID: 5158396
• Update Time: 2026-03-04

3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-T-BUTYLSULFAMOYLPHENYL)-5-CHLOROBENZOIC ACID
• 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid

• MDL： MFCD18323222
• Inchi： 1S/C17H18ClNO4S/c1-17(2,3)19-24(22,23)15-6-4-11(5-7-15)12-8-13(16(20)21)10-14(18)9-12/h4-10,19H,1-3H3,(H,20,21)
• InChI Key： FYUZYKMXNRGKMT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1)S(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 3.7
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid

Introduction to 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid (CAS No. 1261961-18-5)

3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261961-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives class, characterized by its unique structural features that include a 4-t-butylsulfamoylphenyl moiety and a 5-chloro substituent on the benzoic acid backbone. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and therapeutic development.

The synthesis of 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in medicinal chemistry. The introduction of the 4-t-butylsulfamoylphenyl group enhances the compound's solubility and metabolic stability, making it a promising candidate for further pharmacological investigation. Additionally, the 5-chloro substituent imparts electronic properties that can influence its interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in benzoic acid derivatives due to their versatile biological activities. Studies have demonstrated that these compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The presence of both the 4-t-butylsulfamoylphenyl and 5-chloro groups in 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid suggests potential therapeutic applications in conditions where these biological activities are beneficial.

One of the most compelling aspects of this compound is its potential role in developing novel therapeutic agents. The structural features of 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid make it an attractive scaffold for further modification and optimization. Researchers have been exploring various derivatives of this compound to enhance its efficacy and reduce potential side effects. For instance, modifications to the 4-t-butylsulfamoylphenyl group could improve binding affinity to specific biological targets, while alterations to the 5-chloro substituent might enhance metabolic stability.

The pharmaceutical industry has been particularly interested in compounds with benzoic acid derivatives due to their well-documented pharmacological properties. Several clinical trials have been conducted or are underway to evaluate the efficacy of benzoic acid-based drugs in treating various diseases. While 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid has not yet entered clinical trials, its structural similarity to other successful drugs in this class suggests that it may also hold promise for therapeutic applications.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for new drug candidates like 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid. These tools allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. By leveraging these technologies, scientists can more efficiently identify promising candidates for further investigation.

The environmental impact of pharmaceutical compounds is also a critical consideration in modern drug development. Benzoic acid derivatives have been shown to exhibit low toxicity and high biodegradability, making them environmentally friendly alternatives to other classes of drugs. This characteristic is particularly important as regulatory agencies increasingly emphasize sustainability in pharmaceutical manufacturing processes.

Future research on 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. The compound's unique structure provides a rich foundation for innovation, and ongoing studies aim to unlock its full potential as a therapeutic agent. As our understanding of biological systems continues to evolve, so too will our ability to harness compounds like this one for treating human diseases.

In conclusion, 3-(4-T-Butylsulfamoylphenyl)-5-chlorobenzoic acid (CAS No. 1261961-18-5) represents a significant advancement in medicinal chemistry. Its structural features, combined with its promising biological activities, make it a valuable compound for further research and development. As scientists continue to explore new frontiers in drug discovery, this compound stands out as a beacon of innovation with the potential to improve human health worldwide.